Phosphonium, [3-(methoxymethoxy)propyl]triphenyl-, bromide

• CAS No.: 194227-13-9
• Molecular Formula: C23H26BrO2P
• Molecular Weight: 445.3 g/mol
• IUPAC Name: 3-(methoxymethoxy)propyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C23H26O2P.BrH/c1-24-20-25-18-11-19-26(21-12-5-2-6-13-21,22-14-7-3-8-15-22)23-16-9-4-10-17-23;/h2-10,12-17H,11,18-20H2,1H3;1H/q+1;/p-1
• InChI Key: ADLQAHHFSHYKOL-UHFFFAOYSA-M
• Canonical SMILES: COCOCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]

Description

Phosphonium, [3-(methoxymethoxy)propyl]triphenyl-, bromide is a useful research compound. Its molecular formula is C23H26BrO2P and its molecular weight is 445.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-3-(methoxymethoxy)propane (0.46 g, 2.5 mmol) in anhydrous toluene (1.5 mL) was added triphenylphoshine (0.71 g, 2.7 mmol) under argon with stirring. The mixture was heated at 100° C. for 20 h and cooled to room temperature. The liquid was decanted and the solid residue was grounded with spatula, filtered and washed several times with ether. After drying overnight in vacuum dessicator colorless crystals of phosphonium salt A (0.98 g, 88%) could be used in the Wittig reaction without further purification.